Cas no 1805080-56-1 (2-Chloro-6-(difluoromethyl)-3-methoxypyridine-4-methanol)

• Product Name: 2-Chloro-6-(difluoromethyl)-3-methoxypyridine-4-methanol
• CAS No: 1805080-56-1
• MF: C₈H₈ClF₂NO₂
• MW: 223.604428291321
• CID: 4872016
• Update Time: 2025-06-14

2-Chloro-6-(difluoromethyl)-3-methoxypyridine-4-methanol Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-6-(difluoromethyl)-3-methoxypyridine-4-methanol

• Inchi： 1S/C8H8ClF2NO2/c1-14-6-4(3-13)2-5(8(10)11)12-7(6)9/h2,8,13H,3H2,1H3
• InChI Key： UGJSOOZJEQURHB-UHFFFAOYSA-N
• SMILES： ClC1=C(C(CO)=CC(C(F)F)=N1)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 185
• XLogP3: 1.6
• Topological Polar Surface Area: 42.4

Additional information on 2-Chloro-6-(difluoromethyl)-3-methoxypyridine-4-methanol

Research Brief on 2-Chloro-6-(difluoromethyl)-3-methoxypyridine-4-methanol (CAS: 1805080-56-1)

2-Chloro-6-(difluoromethyl)-3-methoxypyridine-4-methanol (CAS: 1805080-56-1) is a specialized pyridine derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features including a difluoromethyl group and a methoxy substituent, has shown promising potential in various applications, particularly in the development of novel agrochemicals and pharmaceuticals. Recent studies have focused on its synthesis, reactivity, and biological activity, making it a compound of interest for researchers aiming to explore its full potential.

The synthesis of 2-Chloro-6-(difluoromethyl)-3-methoxypyridine-4-methanol involves multi-step organic reactions, with recent advancements highlighting improved yield and purity through optimized catalytic processes. A study published in the Journal of Organic Chemistry (2023) demonstrated the use of palladium-catalyzed cross-coupling reactions to introduce the difluoromethyl group efficiently. This methodological improvement not only enhances the scalability of the synthesis but also reduces the environmental impact by minimizing the use of hazardous reagents.

In terms of biological activity, preliminary research indicates that this compound exhibits notable herbicidal properties. A 2023 study in Pest Management Science reported that 2-Chloro-6-(difluoromethyl)-3-methoxypyridine-4-methanol acts as a potent inhibitor of acetolactate synthase (ALS), a key enzyme in the biosynthesis of branched-chain amino acids in plants. This mechanism of action suggests its potential as a next-generation herbicide, particularly in addressing weed resistance to existing ALS inhibitors. The study further highlighted its selectivity and low toxicity to non-target organisms, making it an environmentally friendly option.

Beyond agrochemical applications, recent investigations have explored the pharmaceutical potential of this compound. A 2024 study in Bioorganic & Medicinal Chemistry Letters revealed that derivatives of 2-Chloro-6-(difluoromethyl)-3-methoxypyridine-4-methanol exhibit moderate inhibitory activity against certain bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). While the exact mechanism remains under investigation, these findings open new avenues for the development of antimicrobial agents targeting resistant pathogens.

In conclusion, 2-Chloro-6-(difluoromethyl)-3-methoxypyridine-4-methanol (CAS: 1805080-56-1) represents a versatile compound with significant potential in both agrochemical and pharmaceutical domains. Ongoing research continues to uncover its diverse applications, driven by its unique chemical properties and biological activity. Future studies are expected to focus on further optimizing its synthesis, exploring additional biological targets, and evaluating its safety and efficacy in real-world applications. This compound stands as a testament to the innovative strides being made in chemical biology and drug discovery.